molecular formula C13H15FO2 B8567274 4-(4-Fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one CAS No. 61779-03-1

4-(4-Fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one

Cat. No.: B8567274
CAS No.: 61779-03-1
M. Wt: 222.25 g/mol
InChI Key: TVYLYWMMRSAMIK-UHFFFAOYSA-N
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Description

4-(4-Fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one is a useful research compound. Its molecular formula is C13H15FO2 and its molecular weight is 222.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

61779-03-1

Molecular Formula

C13H15FO2

Molecular Weight

222.25 g/mol

IUPAC Name

4-(4-fluorophenyl)-4-(hydroxymethyl)cyclohexan-1-one

InChI

InChI=1S/C13H15FO2/c14-11-3-1-10(2-4-11)13(9-15)7-5-12(16)6-8-13/h1-4,15H,5-9H2

InChI Key

TVYLYWMMRSAMIK-UHFFFAOYSA-N

Canonical SMILES

C1CC(CCC1=O)(CO)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 18.2 g. (0.065 mole) of 4-carboxy-4-(4-fluorophenyl)cyclohexanone, ethylene ketal (prepared in Example 26) in 200 ml. of tetrahydrofuran is added to 5.9 g. (0.155 mole) of lithium aluminum hydride in 50 ml. of tetrahydrofuran. Following about 6 hours of heating at reflux, the mixture is cooled in ice and treated with 10 ml. of water and 200 ml. of 2.5 N hydrochloric acid. The organic layer is washed with water and brine and then evaporated to dryness to give 18.18 g. (99% yield) of 4-hydroxymethyl-4-(4-fluorophenyl)cyclohexanone, ethylene ketal as an amorphour gum.
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